Cas no 63273-48-3 (2-(5-hydroxypentyl)isoindoline-1,3-dione)

• Product Name: 2-(5-hydroxypentyl)isoindoline-1,3-dione
• CAS No: 63273-48-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 2104491
• PubChem ID: 594844
• Update Time: 2025-09-18

2-(5-hydroxypentyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(5-hydroxypentyl)isoindoline-1,3-dione
• 2-(5-hydroxypentyl)isoindole-1,3-dione
• TQP1027
• 5-Phthalimidopentanol
• DTXCID70295249
• MFCD09923385
• SY333484
• SCHEMBL1162502
• AKOS006224323
• DA-20212
• 2-(5-Hydroxypentyl)-1H-isoindole-1,3(2H)-dione #
• 63273-48-3
• 1H-Isoindole-1,3(2H)-dione, 2-(5-hydroxypentyl)-
• DTXSID60344174
• N-(5-hydroxypentyl)phthalimide
• 5-phthalimido-1-pentanol

• Inchi： 1S/C13H15NO3/c15-9-5-1-4-8-14-12(16)10-6-2-3-7-11(10)13(14)17/h2-3,6-7,15H,1,4-5,8-9H2
• InChI Key： AEQXSCZKSNBLQW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCO)=O

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(5-hydroxypentyl)isoindoline-1,3-dione

2-(5-Hydroxypentyl)isoindoline-1,3-dione: A Comprehensive Overview

The compound CAS No 63273-48-3, also known as 2-(5-hydroxypentyl)isoindoline-1,3-dione, is a unique organic compound that has garnered significant attention in the scientific community due to its versatile properties and potential applications. This compound belongs to the class of isoindoline derivatives, which are known for their structural diversity and functional versatility. The presence of the hydroxypentyl group introduces additional complexity and functionality to the molecule, making it a subject of interest in various fields such as drug discovery, materials science, and chemical synthesis.

Recent studies have highlighted the potential of 2-(5-hydroxypentyl)isoindoline-1,3-dione in the development of novel therapeutic agents. Its isoindoline core is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory, anti-cancer, and neuroprotective activities. The hydroxypentyl substituent further enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve bioavailability and reduce systemic toxicity.

In addition to its pharmaceutical applications, 2-(5-hydroxypentyl)isoindoline-1,3-dione has shown potential in the field of materials science. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated its ability to act as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's electronic properties have been optimized through various synthetic strategies, paving the way for its integration into next-generation electronic devices.

The synthesis of CAS No 63273-48-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindoline core through cyclization reactions and the subsequent introduction of the hydroxypentyl group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

One of the most exciting developments involving 2-(5-hydroxypentyl)isoindoline-1,3-dione is its role in bioconjugation chemistry. The hydroxyl group on the pentyl chain allows for easy modification with various biomolecules such as peptides, antibodies, and nucleic acids. This capability has led to its use in developing targeted drug delivery systems and biosensors. For instance, recent studies have demonstrated its ability to serve as a carrier for siRNA delivery, significantly improving the efficiency of gene silencing in vitro.

The structural versatility of CAS No 63273-48-3 also makes it an attractive candidate for use in supramolecular chemistry. Its ability to form self-assembled structures through hydrogen bonding and π–π interactions has been exploited to create stimuli-responsive materials. These materials exhibit dynamic behavior under external stimuli such as temperature changes or pH variations, opening up new possibilities in fields such as drug delivery and smart materials.

In conclusion, 2-(5-hydroxypentyl)isoindoline-1,3-dione, or CAS No 63273-48-3, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.